Cas no 1552600-99-3 (4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester)

• Product name: 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester
• CAS No: 1552600-99-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD23652796
• CID: 5290913
• PubChem ID: 115422937

4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester
• Methyl 5-methyl-2-(methylamino)thiazole-4-carboxylate
• F83937
• CS-0379030
• 1552600-99-3
• EN300-7887100
• methyl 5-methyl-2-(methylamino)-1,3-thiazole-4-carboxylate

• MDL： MFCD23652796
• Inchi： 1S/C7H10N2O2S/c1-4-5(6(10)11-3)9-7(8-2)12-4/h1-3H3,(H,8,9)
• InChI Key： NYLXSEPWOOXYMK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OC)=O)N=C1NC

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester

Comprehensive Overview of 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester (CAS No. 1552600-99-3)

4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester (CAS No. 1552600-99-3) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring a methyl ester group and a methylamino substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery and its relevance to green chemistry initiatives.

In recent years, the demand for thiazole derivatives has surged, driven by their versatility in designing bioactive molecules. The 5-methyl-2-(methylamino) moiety in this compound is particularly noteworthy, as it enhances solubility and bioavailability, key factors in pharmaceutical development. With the rise of AI-driven drug discovery and computational chemistry, compounds like 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester are being explored for their binding affinities to target proteins, a topic frequently searched in scientific databases.

The synthesis of CAS No. 1552600-99-3 typically involves multi-step organic reactions, including condensation and esterification processes. Advances in catalytic methods and microwave-assisted synthesis have improved yields and reduced environmental impact, aligning with the global push for sustainable chemistry. This compound's stability under ambient conditions also makes it a practical choice for industrial-scale production, addressing common queries about storage conditions and shelf life.

From an analytical perspective, 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, critical for applications in high-throughput screening and preclinical studies. The compound's spectral data is often shared in open-access journals, catering to the growing trend of open science and collaborative research.

Beyond pharmaceuticals, this thiazole derivative has potential applications in crop protection and functional materials. Its structural motifs are being investigated for antimicrobial and antifungal properties, topics frequently explored in agricultural forums. Additionally, its compatibility with polymer chemistry opens doors for innovations in smart materials and biodegradable plastics, areas gaining traction in sustainability discussions.

In summary, 4-Thiazolecarboxylic acid, 5-methyl-2-(methylamino)-, methyl ester (CAS No. 1552600-99-3) represents a multifaceted compound with broad scientific and industrial relevance. Its integration into drug development pipelines and green technologies underscores its importance in modern chemistry. As research continues, this molecule is poised to address pressing challenges in health and environmental science, making it a subject of enduring interest.